Cas no 58850-81-0 (3-Methyl-isothiazole-4-carbonitrile)

• Product Name: 3-Methyl-isothiazole-4-carbonitrile
• CAS No: 58850-81-0
• MF: C₅H₄N₂S
• MW: 124.163659095764
• MDL: MFCD00051676
• CID: 365965
• PubChem ID: 14707892
• Update Time: 2025-04-19

3-Methyl-isothiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methylisothiazole-4-carbonitrile
• 3-methyl-1,2-thiazole-4-carbonitrile
• 3-Methyl-isothiazole-4-carbonitrile
• 4-Cyano-3-methylisothiazole
• 4-Isothiazolecarbonitrile,3-methyl-
• 2-Chloro-4,6-dimethyl-nicotinonitrile
• 4-Isothiazolecarbonitrile, 3-methyl-
• FCH886232
• ST2410800
• AX8236872
• CS-0152706
• DS-16522
• SCHEMBL8746552
• AKOS006309667
• DTXSID20563208
• MFCD11035952
• FT-0689895
• 58850-81-0
• EN300-130048

• MDL： MFCD00051676
• Inchi： 1S/C5H4N2S/c1-4-5(2-6)3-8-7-4/h3H,1H3
• InChI Key： CLQASPKCRDAKSG-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 124.01000
• Monoisotopic Mass: 124.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 1.1

Experimental Properties

• Boiling Point: 128°C at 760 mmHg
• PSA: 64.92000
• LogP: 1.32318

3-Methyl-isothiazole-4-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD236872)

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides